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Compound of Interest

Compound Name: CC-17369

Cat. No.: B606525

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential procedural information for the disposal of CC-
17369, identified as 5-Ethyl-3,4,5,6-tetramethyl-2-cyclohexen-1-one (CAS 17369-61-8), based
on best practices for structurally related substituted cyclohexenone compounds.

Important Note: A specific Safety Data Sheet (SDS) for CC-17369 was not available at the time
of this publication. The following procedures are based on safety data for analogous
compounds and general principles of hazardous waste management. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with local, regional, and national regulations.

Hazard Profile and Safety Recommendations

Substituted cyclohexenones are a class of organic compounds that may present a range of
hazards. Based on data from structurally similar chemicals, CC-17369 should be handled as a
potentially hazardous substance.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b606525?utm_src=pdf-interest
https://www.benchchem.com/product/b606525?utm_src=pdf-body
https://www.benchchem.com/product/b606525?utm_src=pdf-body
https://www.benchchem.com/product/b606525?utm_src=pdf-body
https://www.benchchem.com/product/b606525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification Description Precautionary Statements

P264 Wash hands thoroughly
after handling. P280 Wear

May cause skin irritation and _
protective gloves and eye

Skin Irritation/Sensitization allergic skin reactions upon ]
protection. P302+P352 IF ON
contact. _
SKIN: Wash with plenty of
soap and water.
P305+P351+P338 IF IN
EYES: Rinse cautiously with
May cause serious eye water for several minutes.

Eye Irritation T )
irritation. Remove contact lenses, if

present and easy to do.

Continue rinsing.

) o ) P273 Avoid release to the
] o May be toxic to aquatic life with )
Aquatic Toxicity ] environment. P391 Collect
long-lasting effects. )
spillage.

P210 Keep away from heat,
- hili Combustible material; may hot surfaces, sparks, open
ammabili
Y ignite when heated. flames and other ignition

sources. No smoking.

Experimental Protocol: Waste Neutralization

While specific neutralization protocols for CC-17369 are not documented, a general approach
for the treatment of organic waste containing ketones can be considered for small spills or
residual amounts before final disposal. This should only be performed by trained personnel with
appropriate safety measures in place.

Objective: To reduce the reactivity of the compound through chemical treatment.
Materials:

e Sodium borohydride (NaBHa)
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An appropriate solvent in which both CC-17369 and NaBHa4 are soluble (e.g., ethanol or
isopropanol)

Stir plate and stir bar

Fume hood

Appropriate personal protective equipment (PPE)
Procedure:

¢ |n a suitable reaction vessel within a fume hood, dissolve the CC-17369 waste in the chosen
solvent.

e Slowly add a stoichiometric excess of sodium borohydride to the solution while stirring. The
reaction is exothermic and may produce hydrogen gas.

» Allow the reaction to proceed to completion. The disappearance of the ketone can be
monitored by thin-layer chromatography (TLC) or other suitable analytical methods.

e Once the reaction is complete, quench the excess sodium borohydride by the slow addition
of a weak acid (e.g., acetic acid) until gas evolution ceases.

» The resulting solution should be collected as hazardous waste for final disposal.

Step-by-Step Disposal Procedure

The primary method for the disposal of CC-17369 is through a certified hazardous waste
management provider. The following workflow outlines the necessary steps to ensure safe and
compliant disposal.
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Preparation Phase

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure safety before handling

2. Segregate Waste
(Keep separate from other chemical waste)

J

Prevent cross-contamination

Containment Phase

3. Use a Designated, Labeled, and Compatible Waste Container

Prevent leaks and spills

4. Securely Seal the Container

Safe temporary holding

Disposal Phase

5. Store in a Designhated Hazardous Waste Accumulation Area

Final compliant disposal

6. Arrange for Pickup by Certified Hazardous Waste Contractor

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Navigating the Disposal of CC-17369: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606525#cc-17369-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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